Cas no 389819-35-6 ((2,6-difluorophenyl)carbamoylmethyl benzoate)

• Product Name: (2,6-difluorophenyl)carbamoylmethyl benzoate
• CAS No: 389819-35-6
• MF: C₁₅H₁₁F₂NO₃
• MW: 291.249551057816
• CID: 5331632
• Update Time: 2025-05-25

(2,6-difluorophenyl)carbamoylmethyl benzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2,6-difluorophenyl)amino)-2-oxoethyl benzoate
• [(2,6-DIFLUOROPHENYL)CARBAMOYL]METHYL BENZOATE
• 2-[(2,6-difluorophenyl)amino]-2-oxoethyl benzoate
• [2-(2,6-difluoroanilino)-2-oxoethyl] benzoate
• STL194777
• (2,6-difluorophenyl)carbamoylmethyl benzoate

• Inchi： 1S/C15H11F2NO3/c16-11-7-4-8-12(17)14(11)18-13(19)9-21-15(20)10-5-2-1-3-6-10/h1-8H,9H2,(H,18,19)
• InChI Key： AWGSPDGGLXSCIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(COC(C1C=CC=CC=1)=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on (2,6-difluorophenyl)carbamoylmethyl benzoate

The Compound CAS No 389819-35-6: (2,6-Difluorophenyl)Carbamoylmethyl Benzoate

(2,6-Difluorophenyl)carbamoylmethyl benzoate, identified by the CAS number 389819-35-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate group with a (2,6-difluorophenyl)carbamoylmethyl moiety. The presence of fluorine atoms in the aromatic ring introduces interesting electronic properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of (2,6-Difluorophenyl)carbamoylmethyl benzoate in enhancing the performance of polymer-based materials. Researchers have demonstrated that incorporating this compound into polymeric matrices can significantly improve thermal stability and mechanical strength. For instance, a 2023 study published in the Journal of Applied Polymer Science revealed that the addition of CAS No 389819-35-6 to polycarbonate films resulted in a 15% increase in tensile strength and a 20% improvement in heat resistance.

The synthesis of (2,6-Difluorophenyl)carbamoylmethyl benzoate involves a multi-step process that typically begins with the preparation of the (2,6-difluorophenyl)carbamic acid intermediate. This intermediate is then subjected to esterification reactions using benzoyl chloride or other suitable reagents to form the final product. The reaction conditions, including temperature and catalyst selection, play a crucial role in determining the yield and purity of the compound.

In terms of applications, (2,6-Difluorophenyl)carbamoylmethyl benzoate has found utility in the pharmaceutical industry as an intermediate for drug development. Its ability to act as a bioisostere for certain functional groups makes it valuable in medicinal chemistry research. Additionally, this compound has been explored for its potential as a flame retardant additive in plastics and textiles, owing to its high thermal stability and ability to form stable char layers during combustion.

From an environmental perspective, recent investigations have focused on the biodegradation and eco-toxicological effects of CAS No 389819-35-6. A 2023 study conducted by researchers at the University of California revealed that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to assess its long-term impact on ecosystems and develop sustainable methods for its production and disposal.

In conclusion, (2,6-Difluorophenyl)carbamoylmethyl benzoate, with its CAS number 389819-35-6, represents a versatile compound with promising applications across multiple industries. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As advancements in synthetic methodologies and application studies continue to emerge, this compound is poised to play an increasingly important role in modern materials science and chemistry.